Cas no 685862-13-9 (3-tert-Butyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylic acid)

• Product Name: 3-tert-Butyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylic acid
• CAS No: 685862-13-9
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• MDL: MFCD04971518
• CID: 971429
• PubChem ID: 329819369
• Update Time: 2025-05-23

3-tert-Butyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-tert-Butyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylic acid
• 6-tert-butyl-6,7,8,9-tetrahydro-5H-carbazole-3-carboxylic Acid
• AKOS000273716
• DTXSID70383150
• 3-tert-Butyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylic acid, AldrichCPR
• 3-(tert-Butyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylic acid
• BB 0260045
• 685862-13-9
• AKOS016040523
• MFCD04971518
• 3-tert-Butyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylicacid
• 3-(tert-Butyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylicacid

• MDL： MFCD04971518
• Inchi： 1S/C17H21NO2/c1-17(2,3)11-5-7-15-13(9-11)12-8-10(16(19)20)4-6-14(12)18-15/h4,6,8,11,18H,5,7,9H2,1-3H3,(H,19,20)
• InChI Key： NXXWVPYKLMIUSJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)C1=C(CCC(C1)C(C)(C)C)N2)=O

Computed Properties

• Exact Mass: 271.157228913g/mol
• Monoisotopic Mass: 271.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 462.4±40.0 °C at 760 mmHg
• Flash Point: 233.5±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-tert-Butyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-tert-Butyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylic acid

Research Brief on 3-tert-Butyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylic acid (CAS: 685862-13-9)

3-tert-Butyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylic acid (CAS: 685862-13-9) is a carbazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural framework, has been explored for its pharmacological properties, particularly in the context of targeting specific biological pathways. Recent studies have highlighted its role as a promising scaffold for the development of novel therapeutic agents, with a focus on its interactions with key enzymes and receptors.

One of the most notable aspects of this compound is its structural similarity to naturally occurring carbazole alkaloids, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The tert-butyl group at the 3-position and the carboxylic acid moiety at the 6-position of the carbazole ring system contribute to its distinct chemical properties, making it a valuable candidate for further modification and optimization in drug design. Researchers have employed computational and experimental approaches to elucidate its binding affinity and selectivity toward various biological targets.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory activity against a panel of kinases implicated in cancer progression. The results demonstrated moderate to strong inhibition of specific kinases, suggesting its potential as a lead compound for the development of kinase inhibitors. Molecular docking studies further revealed key interactions between the carboxylic acid group and the ATP-binding site of the target kinases, providing insights into its mechanism of action. These findings underscore the importance of structural optimization to enhance potency and selectivity.

Another area of investigation has been the compound's potential as an anti-inflammatory agent. Preclinical studies have shown that 3-tert-Butyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylic acid can modulate the activity of pro-inflammatory cytokines and enzymes such as cyclooxygenase-2 (COX-2). These effects were observed in vitro and in animal models of inflammation, indicating its therapeutic potential for conditions such as rheumatoid arthritis and inflammatory bowel disease. However, further pharmacokinetic and toxicity studies are required to assess its suitability for clinical development.

The synthesis of this compound has also been a topic of interest, with researchers exploring efficient and scalable routes to produce high-purity material. Recent advancements in catalytic methods have enabled the synthesis of the carbazole core with improved yields and reduced environmental impact. These developments are critical for supporting large-scale production and facilitating further biological evaluation.

In conclusion, 3-tert-Butyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylic acid (CAS: 685862-13-9) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and potential for structural modification make it a valuable candidate for drug discovery efforts. Future research should focus on optimizing its pharmacological properties, elucidating its mechanisms of action, and advancing it through preclinical and clinical studies to realize its full therapeutic potential.